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Compound of Interest

Compound Name: MK-28

Cat. No.: B8134312 Get Quote

This document provides a comprehensive technical overview of the chemical structure,

mechanism of action, and key experimental data for MK-886 (also known as L-663,536), a

potent inhibitor of the 5-lipoxygenase-activating protein (FLAP). This guide is intended for

researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties
MK-886 is a synthetic indole-derivative compound.[1] Its chemical properties are summarized

below.
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Identifier Value

IUPAC Name

3-{3-(tert-Butylsulfanyl)-1-[(4-

chlorophenyl)methyl]-5-(propan-2-yl)-1H-indol-2-

yl}-2,2-dimethylpropanoic acid[1]

Other Names L-663,536[2]

CAS Number 118414-82-7[3]

Chemical Formula C27H34ClNO2S[3]

Molecular Weight 472.08 g/mol [3]

SMILES String
CC(C)C1=CC2=C(C=C1)N(C(=C2SC(C)

(C)C)CC(C)(C)C(=O)O)CC3=CC=C(C=C3)Cl[1]

InChI Key QAOAOVKBIIKRNL-UHFFFAOYSA-N[2]

Mechanism of Action and Signaling Pathway
MK-886 is a potent and orally active inhibitor of the 5-lipoxygenase-activating protein (FLAP).

[3] FLAP is a crucial membrane protein that facilitates the interaction between arachidonic acid

(AA) and 5-lipoxygenase (5-LOX), the initial and rate-limiting enzyme in the biosynthesis of

leukotrienes.[1][4] Leukotrienes are pro-inflammatory lipid mediators involved in various

physiological and pathological processes, including inflammation and allergic responses.[4][5]

By binding to FLAP, MK-886 prevents the translocation of 5-LOX from the cytosol to the nuclear

membrane, a critical activation step.[6] This inhibition ultimately blocks the entire leukotriene

biosynthetic pathway, preventing the production of leukotriene A4 (LTA4) and its subsequent

conversion to leukotriene B4 (LTB4) and the cysteinyl-leukotrienes (LTC4, LTD4, and LTE4).[5]

[7]

The inhibitory effect of MK-886 on the leukotriene biosynthesis pathway is depicted in the

following signaling pathway diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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